Cas no 73000-29-0 (4,6-Pyrimidinediamine, 2-(butylthio)-5-nitroso-)

• Product Name: 4,6-Pyrimidinediamine, 2-(butylthio)-5-nitroso-
• CAS No: 73000-29-0
• MF: C₈H₁₃N₅OS
• MW: 227.286719083786
• CID: 2139869
• Update Time: 2023-11-18

4,6-Pyrimidinediamine, 2-(butylthio)-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2-(butylthio)-5-nitrosopyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 2-(butylthio)-5-nitroso-
• CID 87600242

• Inchi： 1S/C8H13N5OS/c1-2-3-4-15-8-11-6(9)5(13-14)7(10)12-8/h2-4H2,1H3,(H4,9,10,11,12)
• InChI Key： WTQRJTYPDZQPRS-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(=C(N)N=1)N=O)N)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 472.6±45.0 °C(Predicted)
• pka: 2.40±0.10(Predicted)